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Compound of Interest

Compound Name: Mepronil

Cat. No.: B1676284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of Mepronil powder, a benzanilide-based fungicide. The information is compiled to

support research, development, and scientific understanding of this compound.

Chemical Identity and Structure
Mepronil is the common name for the chemical compound with the IUPAC name 2-methyl-N-

(3-propan-2-yloxyphenyl)benzamide.[1] It belongs to the class of benzamides and is classified

as a succinate dehydrogenase inhibitor (SDHI) fungicide.[1][2]

Molecular Structure:
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TCA Cycle

Complex II (Succinate Dehydrogenase)
Succinate

Fumarate
Ubiquinone (Q)e- Complex IIIe-Mepronil

Succinate Fumarate Oxidation

Start: Preliminary Test

Prepare supersaturated solution of Mepronil in water

Equilibrate at constant temperature (e.g., 20°C) with stirring

Separate solid and aqueous phases (centrifugation/filtration)

Analyze Mepronil concentration in the aqueous phase (e.g., HPLC)

Calculate water solubility (mg/L)

End: Report Solubility
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Key Structural Components

Mepronil (C17H19NO2)

Benzanilide Core
(Amide Linkage) 2-Methyl Group 3-Isopropoxy Group

Fungicidal Activity
(SDHI Mechanism)

Binding to SDH Enhances Potency Influences Spectrum of Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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